![molecular formula C20H14O2 B074432 1,2-Dibenzoylbenzene CAS No. 1159-86-0](/img/structure/B74432.png)
1,2-Dibenzoylbenzene
Overview
Description
1,2-Dibenzoylbenzene, also known as o-dibenzoylbenzene or o-benzoylbenzene, is an organic compound with the chemical formula C14H10O2. It is a white crystalline solid that is soluble in organic solvents. This compound is an important intermediate in the synthesis of a variety of organic compounds, including dyes, pharmaceuticals, and polymers. It also has a variety of scientific and industrial applications.
Scientific Research Applications
High-Performance Semiconductors : 2,6-Diphenylbenzo[1,2-b:4,5-b']dichalcogenophenes, synthesized from 1,4-dibromobenzene (which can be derived from 1,2-Dibenzoylbenzene), act as high-performance semiconductors for organic field-effect transistors. Particularly, the selenophene analogue demonstrated significant FET mobility (Takimiya et al., 2004).
Synthesis of Novel Oligomers : Cyclic (aryl ether ketone)s containing the this compound moiety have been synthesized, leading to the preparation of novel cyclic (aryl ether phthalazine)s and (aryl ether isoquinoline)s. These compounds demonstrate high degrees of crystallinity and potential in various polymer applications (Chan et al., 1995).
Poly(diketonephenylene)s Synthesis : A new monomer, 1,2-bis(4-chlorobenzoyl)-3,6-diphenylbenzene (related to this compound), was synthesized and used to create poly(diketonephenylene)s containing the dibenzoyl moiety. These polymers are significant in the development of sulfonated membranes with applications in fuel cells (Yoo et al., 2017).
Synthesis of Polyfunctional Tetrazolic Thioethers : this compound derivatives have been used in the electrochemical oxidations of 1,2- and 1,4-dihydroxybenzenes to create polyfunctional tetrazolic thioethers, suggesting its utility in synthesizing complex organic compounds (Khodaei et al., 2008).
Fluorescent Molecule for Singlet Oxygen Detection : 1,3-Diphenylisobenzofuran (DPBF), which forms this compound upon reacting with singlet oxygen, has been used to detect different radical species in model and natural systems, showcasing its potential as a diagnostic tool in complex biological systems (Carloni et al., 1993).
Benzimidazole and Analgesic Drug Studies : While not directly about this compound, benzimidazole derivatives (which can be theoretically derived from similar compounds) have been studied for their potent analgesic properties and as receptor probes in addiction behavior studies, highlighting the chemical family's relevance in neuroscience and pharmaceutical research (Ujváry et al., 2021).
Membranes with Enhanced Stability : Poly(phenylene)s containing multi-pendant phenyl prepared from derivatives of this compound showcased enhanced stability against nucleophilic attacks, making them suitable for use in proton exchange membrane fuel cells (Jang et al., 2016).
Safety and Hazards
1,2-Dibenzoylbenzene may cause eye and skin irritation. Ingestion may cause irritation of the digestive tract, and inhalation may cause respiratory tract irritation . It is recommended to ensure adequate ventilation, avoid contact with skin, eyes, or clothing, avoid ingestion and inhalation, and avoid dust formation .
Mechanism of Action
Target of Action
1,2-Dibenzoylbenzene is an organic compound that primarily targets reactive oxygen species (ROS) such as singlet oxygen . These ROS play a crucial role in various biochemical reactions and cellular processes.
Mode of Action
The compound interacts with ROS, particularly singlet oxygen, through a photo-oxidation process . This interaction results in the formation of an endoperoxide, which subsequently decomposes to produce this compound .
Biochemical Pathways
The primary biochemical pathway affected by this compound involves the generation and reaction of singlet oxygen . The compound’s interaction with singlet oxygen leads to changes in the fluorescence intensity of 1,3-diphenylisobenzofuran (DPBF), a marker of singlet oxygen .
Pharmacokinetics
Information on the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound is currently limited. It is known that the compound has a molecular weight of 28632, a density of 1165, a melting point of 144-147 °C, and a boiling point of 38869°C . These properties may influence its bioavailability and pharmacokinetic behavior.
Result of Action
The interaction of this compound with singlet oxygen results in the formation of an endoperoxide, which subsequently decomposes to produce this compound . This process can be monitored by observing changes in the fluorescence intensity of DPBF .
Biochemical Analysis
Biochemical Properties
For instance, it has been reported that 1,2-Dibenzoylbenzene can be produced from the reaction of 1,3-diphenylisobenzofuran with singlet oxygen .
Molecular Mechanism
The molecular mechanism of this compound involves its reaction with singlet oxygen. In this reaction, this compound is formed as a product of the reaction between 1,3-diphenylisobenzofuran and singlet oxygen .
properties
IUPAC Name |
(2-benzoylphenyl)-phenylmethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14O2/c21-19(15-9-3-1-4-10-15)17-13-7-8-14-18(17)20(22)16-11-5-2-6-12-16/h1-14H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OJLABXSUFRIXFL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)C2=CC=CC=C2C(=O)C3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90151217 | |
Record name | 2-Benzoylbenzophenone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90151217 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
286.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1159-86-0 | |
Record name | 1,2-Dibenzoylbenzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1159-86-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Benzoylbenzophenone | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001159860 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1159-86-0 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=6145 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-Benzoylbenzophenone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90151217 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-benzoylbenzophenone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.013.270 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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